Cas no 2165920-25-0 (trans-2-(2-Imino-4-methyl-1,2-dihydropyridin-1-yl)cyclobutan-1-ol)

• Product Name: trans-2-(2-Imino-4-methyl-1,2-dihydropyridin-1-yl)cyclobutan-1-ol
• CAS No: 2165920-25-0
• MF: C₁₀H₁₄N₂O
• MW: 178.230962276459
• CID: 5040897
• Update Time: 2025-10-19

trans-2-(2-Imino-4-methyl-1,2-dihydropyridin-1-yl)cyclobutan-1-ol Chemical and Physical Properties

Names and Identifiers

• trans-2-(2-imino-4-methyl-1,2-dihydropyridin-1-yl)cyclobutan-1-ol
• (1R,2R)-2-(2-imino-4-methylpyridin-1-yl)cyclobutan-1-ol
• trans-2-(2-Imino-4-methyl-1,2-dihydropyridin-1-yl)cyclobutan-1-ol

• Inchi： 1S/C10H14N2O/c1-7-4-5-12(10(11)6-7)8-2-3-9(8)13/h4-6,8-9,11,13H,2-3H2,1H3/t8-,9-/m1/s1
• InChI Key： GGSIQPDJSMUNJY-RKDXNWHRSA-N
• SMILES： O[C@@H]1CC[C@H]1N1C=CC(C)=CC1=N

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 293
• XLogP3: 0.3
• Topological Polar Surface Area: 47.3

Additional information on trans-2-(2-Imino-4-methyl-1,2-dihydropyridin-1-yl)cyclobutan-1-ol

trans-2-(2-Imino-4-methyl-1,2-dihydropyridin-1-yl)cyclobutan-1-ol

The compound trans-2-(2-Imino-4-methyl-1,2-dihydropyridin-1-yl)cyclobutan-1-ol, with the CAS number 2165920-25-0, is a highly specialized organic molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is notable for its unique structural features and potential applications in drug design and development.

The molecular structure of this compound consists of a cyclobutane ring substituted with a 1,2-dihydropyridine moiety. The 1,2-dihydropyridine ring is further substituted with an imino group at the 2-position and a methyl group at the 4-position. The trans configuration refers to the spatial arrangement of these substituents relative to each other. This specific stereochemistry is crucial for the compound's biological activity and stability.

Recent studies have highlighted the potential of this compound as a precursor for synthesizing bioactive molecules. Its rigid cyclobutane ring provides a platform for exploring diverse chemical reactions, including cycloadditions and ring-opening reactions. Researchers have demonstrated that this compound can undergo [4+3] cycloaddition reactions with dienophiles, leading to the formation of fused bicyclic systems with promising pharmacological profiles.

In terms of synthesis, this compound can be prepared via a multi-step process involving alkylation, cyclization, and stereochemical control. The key challenge lies in achieving high enantioselectivity during the formation of the cyclobutane ring. Novel catalysts and reaction conditions have been developed to address this issue, paving the way for large-scale production.

The biological activity of this compound has been extensively studied in vitro and in vivo models. It has shown potential as an inhibitor of certain enzymes involved in metabolic pathways, making it a candidate for drug development in metabolic disorders. Additionally, its ability to modulate ion channels has been explored, suggesting applications in cardiovascular diseases.

From an environmental perspective, this compound exhibits moderate biodegradability under aerobic conditions. Its environmental impact is considered low when handled according to standard safety protocols. Nonetheless, further research is required to fully understand its long-term ecological effects.

In conclusion, trans-2-(Imino-methyl-dihydropyridinyl)cyclobutanol represents a valuable addition to the arsenal of compounds available for chemical research and pharmaceutical development. Its unique structure and versatile reactivity make it an intriguing subject for both academic exploration and industrial applications.